Cas no 1361533-11-0 (5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl)

• Product Name: 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl
• CAS No: 1361533-11-0
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4995579
• Update Time: 2025-08-03

5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl

• Inchi： 1S/C12H5Cl4NO2/c13-9-3-1-6(17(18)19)5-8(9)7-2-4-10(14)12(16)11(7)15/h1-5H
• InChI Key： PTQZOFVTJBHCCK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C=1Cl)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 5.6
• Topological Polar Surface Area: 45.8

Additional information on 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl

Introduction to 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl (CAS No. 1361533-11-0)

5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl, with the chemical identifier CAS No. 1361533-11-0, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of chlorobiphenyl derivatives, which are known for their unique structural and electronic properties. The presence of multiple chlorine atoms and a nitro group in its molecular structure imparts distinct reactivity and potential applications in various scientific domains.

The molecular structure of 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl consists of a biphenyl core substituted with chlorine atoms at the 2, 3, 4, and 2' positions, along with a nitro group at the 5' position. This configuration results in a highly electron-deficient aromatic system, making it a valuable intermediate in synthetic chemistry. The electron-withdrawing nature of the nitro group and the chlorine atoms enhances its utility in various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions.

In recent years, 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl has been explored for its potential applications in materials science and pharmaceutical research. Its ability to serve as a building block for more complex molecules has made it a subject of interest in the development of novel organic materials. For instance, researchers have investigated its use in the synthesis of liquid crystals and conductive polymers due to its rigid aromatic structure and tunable electronic properties.

Moreover, the study of 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl has provided insights into environmental chemistry and toxicology. Chlorinated biphenyls (CBs) are well-documented environmental pollutants known for their persistence and potential toxicity. While CAS No. 1361533-11-0 is not classified as a high-production-volume CB, understanding its behavior in environmental systems is crucial for assessing its ecological impact. Recent studies have focused on the degradation pathways of chlorinated biphenyls in aquatic environments, revealing that microbial degradation plays a significant role in their transformation.

The nitro group in 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl also contributes to its reactivity in biological systems. Nitroaromatic compounds are known to exhibit various biological activities due to their ability to interact with biological targets such as enzymes and receptors. Research has shown that nitroaromatics can serve as prodrugs or intermediates in the synthesis of pharmacologically active compounds. The structural features of CAS No. 1361533-11-0 make it a promising candidate for further investigation in drug discovery.

In terms of synthetic methodologies, 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl can be synthesized through multiple routes depending on the desired purity and yield. One common approach involves the nitration of tetrachlorobiphenyl followed by selective functional group manipulation. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups or modify existing ones.

The applications of CAS No. 1361533-11-0 extend beyond basic research into more applied fields such as agrochemicals and specialty chemicals. Its unique properties make it suitable for use as an intermediate in the synthesis of pesticides and herbicides that require specific electronic or steric characteristics. Additionally, its stability under various conditions makes it a valuable component in industrial processes where thermal and chemical resistance are essential.

The safety profile of 5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl is another critical aspect that has been studied extensively. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safety during storage and transportation. Researchers have developed protocols for handling nitroaromatic compounds that emphasize ventilation control and personal protective equipment (PPE) usage.

The future direction of research on CAS No. 1361533-11-0 is likely to focus on expanding its applications in pharmaceuticals and materials science. Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with greater accuracy than ever before. This will facilitate the design of new derivatives with enhanced properties for specific applications.

In conclusion,5'-Nitro-2,3,4,2'-Tetrachlorobiphenyl(CAS No:1361533-11-0)is an intriguing compound with diverse potential uses across multiple scientific disciplines.Several studies have highlighted its role as an important intermediate material while also exploring its possible applications within biomedicine.Much remains unknown about this substance's full capabilities; however continued exploration promises exciting discoveries ahead.